Cas no 1935256-90-8 (3-Amino-1-(2-cyclobutylethyl)-1,2-dihydropyridin-2-one)

• Product Name: 3-Amino-1-(2-cyclobutylethyl)-1,2-dihydropyridin-2-one
• CAS No: 1935256-90-8
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 5703530
• PubChem ID: 130975001
• Update Time: 2025-05-21

3-Amino-1-(2-cyclobutylethyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1109701
• 3-Amino-1-(2-cyclobutylethyl)-1,2-dihydropyridin-2-one
• 1935256-90-8
• 3-Amino-1-(2-cyclobutylethyl)pyridin-2-one
• 2(1H)-Pyridinone, 3-amino-1-(2-cyclobutylethyl)-

• Inchi： 1S/C11H16N2O/c12-10-5-2-7-13(11(10)14)8-6-9-3-1-4-9/h2,5,7,9H,1,3-4,6,8,12H2
• InChI Key： ZYOPCNXYASCOCH-UHFFFAOYSA-N
• SMILES： O=C1C(=CC=CN1CCC1CCC1)N

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.126±0.06 g/cm3(Predicted)
• Boiling Point: 372.7±31.0 °C(Predicted)
• pka: 3.85±0.20(Predicted)

Additional information on 3-Amino-1-(2-cyclobutylethyl)-1,2-dihydropyridin-2-one

Comprehensive Overview of 3-Amino-1-(2-cyclobutylethyl)-1,2-dihydropyridin-2-one (CAS No. 1935256-90-8)

The compound 3-Amino-1-(2-cyclobutylethyl)-1,2-dihydropyridin-2-one (CAS No. 1935256-90-8) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a cyclobutyl moiety and a dihydropyridinone core, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy and precision medicine.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in computational chemistry and high-throughput screening. The 3-Amino-1-(2-cyclobutylethyl)-1,2-dihydropyridin-2-one scaffold is frequently explored in structure-activity relationship (SAR) studies due to its versatility in binding to biological targets. Its amino and carbonyl functional groups offer multiple sites for derivatization, enabling the optimization of pharmacokinetic properties such as solubility and bioavailability.

The rise of AI-driven drug discovery has further accelerated interest in compounds like 1935256-90-8. Machine learning models are increasingly used to predict the bioactivity and toxicity of such molecules, reducing the time and cost associated with traditional hit-to-lead processes. This aligns with the growing popularity of searches for "AI in medicinal chemistry" and "automated molecular design," reflecting the industry's shift toward data-driven approaches.

Another hot topic in the scientific community is the development of sustainable synthetic routes for complex molecules. The synthesis of 3-Amino-1-(2-cyclobutylethyl)-1,2-dihydropyridin-2-one often involves catalyzed cyclization and protection-deprotection strategies, which are areas of active research to minimize waste and improve atom economy. This resonates with the global push for green chemistry and the frequent search queries like "eco-friendly synthesis" in academic and industrial settings.

From a commercial perspective, the compound's patent landscape and supply chain are critical considerations. Suppliers and contract research organizations (CROs) often highlight the availability of 1935256-90-8 for preclinical studies, catering to the needs of startups and established pharmaceutical companies alike. The keyword "custom synthesis of heterocycles" is particularly relevant here, as it reflects the demand for tailored solutions in drug development.

In summary, 3-Amino-1-(2-cyclobutylethyl)-1,2-dihydropyridin-2-one represents a compelling case study at the intersection of modern drug discovery, computational tools, and sustainable chemistry. Its structural features and potential applications make it a valuable subject for ongoing research, while its relevance to trending topics ensures its visibility in scientific and commercial discourse.